Cas no 1131739-35-9 (N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide)

• Product Name: N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide
• CAS No: 1131739-35-9
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• MDL: MFCD24448595
• CID: 4560895
• Update Time: 2025-05-21

N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide
• Methanesulfonamide, N-cyclopropyl-N-4-piperidinyl-

• MDL： MFCD24448595
• Inchi： 1S/C9H18N2O2S/c1-14(12,13)11(8-2-3-8)9-4-6-10-7-5-9/h8-10H,2-7H2,1H3
• InChI Key： VQKQFABWKDCTAM-UHFFFAOYSA-N
• SMILES： CS(N(C1CC1)C1CCNCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide

Recent Advances in the Study of N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide (CAS: 1131739-35-9)

N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide (CAS: 1131739-35-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the cyclopropyl and piperidinyl moieties, make it a versatile scaffold for the design of small-molecule inhibitors targeting various biological pathways. Recent literature has explored its role in modulating specific protein-protein interactions and enzyme activities, particularly in the context of neurological disorders and cancer. For instance, studies have demonstrated its efficacy in inhibiting certain kinases involved in tumor progression, suggesting its potential as an anticancer agent.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide. Novel synthetic routes have been reported, leveraging green chemistry principles to reduce environmental impact. These methods often involve multi-step reactions with careful control of reaction conditions to ensure high selectivity and minimal byproduct formation. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structural integrity.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, which are critical for its development as a drug candidate. However, further in vivo studies are needed to fully assess its safety and efficacy. Researchers have also explored its potential in combination therapies, where it may enhance the effects of existing drugs or overcome resistance mechanisms.

In conclusion, N-cyclopropyl-N-(piperidin-4-yl)methanesulfonamide (CAS: 1131739-35-9) represents a promising compound with diverse applications in medicinal chemistry. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, paving the way for future drug development efforts. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and translating laboratory findings into clinical applications.